N-[6-(4-morpholinyl)-4-pyrimidinyl]-N'-1-naphthylurea

• IUPAC Name: 1-(6-morpholin-4-ylpyrimidin-4-yl)-3-naphthalen-1-ylurea
• InChI: InChI=1S/C19H19N5O2/c25-19(22-16-7-3-5-14-4-1-2-6-15(14)16)23-17-12-18(21-13-20-17)24-8-10-26-11-9-24/h1-7,12-13H,8-11H2,(H2,20,21,22,23,25)
• InChI Key: OLHFULIZYILNQF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC=NC(=C2)NC(=O)NC3=CC=CC4=CC=CC=C43
• Molecular Formula: C19H19N5O2
• Molecular Weight: 349.4 g/mol

Description

The compound seems to be a complex organic molecule likely containing a morpholine ring and a pyrimidine ring. Morpholine is a common moiety in many pharmaceuticals and other organic compounds. Pyrimidine is a basic structure in nucleotides and several other important biomolecules.

Synthesis Analysis

While specific synthesis methods for “N-[6-(4-morpholinyl)-4-pyrimidinyl]-N’-1-naphthylurea” were not found, there are examples of synthesizing similar compounds. For instance, a novel 4-(4-(1-morpholinyl)phenyl)-2,6-bis(4-aminophenyl)pyridine (MPAP) diamine monomer was synthesized by introducing non-coplanar morpholine groups and pyridine heterocyclic structures.

Scientific Research Applications

Cancer Research and Treatment

“MLS000066434” has shown promise in cancer research due to its inhibitory effects on specific signaling pathways. Researchers have investigated its potential as a targeted therapy for various cancers, including solid tumors and hematological malignancies. .

Kinase Inhibition

The compound exhibits kinase inhibitory activity, particularly against certain tyrosine kinases. Kinases play crucial roles in cell signaling, and dysregulation of kinases is associated with several diseases. .

Anti-Inflammatory Properties

Inflammation contributes to various diseases, including autoimmune disorders and chronic conditions. “MLS000066434” has demonstrated anti-inflammatory effects by modulating specific pathways involved in immune responses. .

Neuroprotection and Neurodegenerative Diseases

The compound’s interactions with neuronal receptors and its ability to cross the blood-brain barrier make it relevant for neuroprotection. Studies have investigated its effects in models of neurodegenerative diseases, such as Alzheimer’s and Parkinson’s. .

Cardiovascular Applications

“MLS000066434” has been studied for its effects on cardiovascular health. It may influence vascular tone, endothelial function, and platelet aggregation. .

Antiviral Activity

Preliminary research suggests that the compound exhibits antiviral properties. It may interfere with viral replication or entry into host cells. .